N-(2H-1,3-benzodioxol-5-yl)-3-(4-bromobenzamido)-1-benzofuran-2-carboxamide
Overview
Description
N-(2H-1,3-benzodioxol-5-yl)-3-(4-bromobenzamido)-1-benzofuran-2-carboxamide, also known as NBB-BFC, is a benzofuran-2-carboxamide derivative with potential applications in scientific research. NBB-BFC is a synthetic compound that has been developed to study the molecular mechanisms of a variety of biological processes. It has been used in a number of research studies to investigate the effects of various drugs, hormones, and other molecules on cellular and molecular processes.
Scientific Research Applications
N-(2H-1,3-benzodioxol-5-yl)-3-(4-bromobenzamido)-1-benzofuran-2-carboxamide has been used in a number of scientific research studies to investigate the effects of various drugs, hormones, and other molecules on cellular and molecular processes. For example, N-(2H-1,3-benzodioxol-5-yl)-3-(4-bromobenzamido)-1-benzofuran-2-carboxamide has been used to study the effects of endocrine disrupting compounds on the reproductive system. It has also been used to investigate the effects of various drugs on the nervous system, as well as the effects of hormones on the cardiovascular system.
Mechanism of Action
The mechanism of action of N-(2H-1,3-benzodioxol-5-yl)-3-(4-bromobenzamido)-1-benzofuran-2-carboxamide is not fully understood. However, it is believed that the compound binds to specific receptors in the body and modulates the activity of various enzymes and proteins. It is also believed to be involved in the regulation of gene expression and to play a role in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects
N-(2H-1,3-benzodioxol-5-yl)-3-(4-bromobenzamido)-1-benzofuran-2-carboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to modulate the activity of enzymes involved in the metabolism of drugs, hormones, and other molecules. It has also been shown to have an effect on the expression of genes involved in the regulation of cell growth and differentiation. In addition, N-(2H-1,3-benzodioxol-5-yl)-3-(4-bromobenzamido)-1-benzofuran-2-carboxamide has been shown to have an effect on the regulation of the immune system.
Advantages and Limitations for Lab Experiments
N-(2H-1,3-benzodioxol-5-yl)-3-(4-bromobenzamido)-1-benzofuran-2-carboxamide has several advantages for use in laboratory experiments. It is a synthetic compound that is easy to synthesize and is relatively stable in a variety of solvents. It is also relatively non-toxic, making it safe to use in laboratory experiments. However, it is important to note that the compound is not approved for human use and should only be used in laboratory experiments.
Future Directions
There are a number of potential future directions for research involving N-(2H-1,3-benzodioxol-5-yl)-3-(4-bromobenzamido)-1-benzofuran-2-carboxamide. These include further investigation of the compound’s effects on the regulation of gene expression and its role in the regulation of cell growth and differentiation. In addition, further research could be conducted to investigate the compound’s potential as a therapeutic agent for various diseases. Additionally, further research could be conducted to explore the compound’s potential as a diagnostic tool for various diseases. Finally, further research could be conducted to investigate the compound’s potential as an imaging agent for various diseases.
Synthesis Methods
N-(2H-1,3-benzodioxol-5-yl)-3-(4-bromobenzamido)-1-benzofuran-2-carboxamide can be synthesized in a two-step process. The first step involves the reaction of 4-bromobenzamido benzofuran-2-carboxylic acid with 1,3-benzodioxol-5-yl bromide in a solvent such as acetonitrile. The reaction yields N-(2H-1,3-benzodioxol-5-yl)-3-(4-bromobenzamido)-1-benzofuran-2-carboxamide and a by-product, 4-bromobenzamido benzofuran-2-carboxylic acid. The second step involves the deprotection of the N-(2H-1,3-benzodioxol-5-yl)-3-(4-bromobenzamido)-1-benzofuran-2-carboxamide, which is accomplished by treating the compound with anhydrous hydrogen chloride in acetic acid.
properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-3-[(4-bromobenzoyl)amino]-1-benzofuran-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H15BrN2O5/c24-14-7-5-13(6-8-14)22(27)26-20-16-3-1-2-4-17(16)31-21(20)23(28)25-15-9-10-18-19(11-15)30-12-29-18/h1-11H,12H2,(H,25,28)(H,26,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DEEXMNDFGRPAJM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)NC(=O)C3=C(C4=CC=CC=C4O3)NC(=O)C5=CC=C(C=C5)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H15BrN2O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
479.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(benzo[d][1,3]dioxol-5-yl)-3-(4-bromobenzamido)benzofuran-2-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(3,4-difluorophenyl)-3-[4-(dimethylsulfamoyl)benzamido]-1-benzofuran-2-carboxamide](/img/structure/B6490397.png)
![N-(3,4-dimethylphenyl)-3-[2-(naphthalen-1-yl)acetamido]-1-benzofuran-2-carboxamide](/img/structure/B6490406.png)
![N-(2,5-dimethoxyphenyl)-3-[3-(4-methoxyphenyl)propanamido]-1-benzofuran-2-carboxamide](/img/structure/B6490426.png)
![N-(4-bromo-2-fluorophenyl)-2-[(6-{[(4-methylphenyl)methyl]amino}pyridazin-3-yl)sulfanyl]acetamide](/img/structure/B6490471.png)
![2-{5-oxo-10-thia-3,4,6,8-tetraazatetracyclo[7.7.0.0^{2,6}.0^{11,16}]hexadeca-1(9),2,7,11(16)-tetraen-4-yl}-N-(2,4,6-trimethylphenyl)acetamide](/img/structure/B6490481.png)
![N-(2H-1,3-benzodioxol-5-yl)-3-[2-(4-methoxyphenyl)acetamido]-1-benzofuran-2-carboxamide](/img/structure/B6490503.png)